N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride
• InChI: InChI=1S/C21H22ClN3O3S.ClH/c1-24(2)9-4-10-25(21-23-19-15(22)5-3-6-18(19)29-21)20(26)14-7-8-16-17(13-14)28-12-11-27-16;/h3,5-8,13H,4,9-12H2,1-2H3;1H
• InChI Key: ZSLBMHHAYUDQQR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=CC=C2Cl)C(=O)C3=CC4=C(C=C3)OCCO4.Cl
• Molecular Formula: C21H23Cl2N3O3S
• Molecular Weight: 468.4 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H23Cl2N3O3S and its molecular weight is 468.39. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Research by Hu et al. (2016) on benzothiazole derivatives highlights their potential as corrosion inhibitors for carbon steel in acidic solutions. The study found that these derivatives, including similar compounds to the one , showed superior stability and inhibition efficiencies against steel corrosion compared to previously reported inhibitors in the same family. The study suggests the possibility of using similar compounds in corrosion prevention applications (Hu et al., 2016).

Antitumor Activity

Deady et al. (2003) explored carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural similarities with your compound. These derivatives exhibited potent cytotoxicity against various cancer cell lines, suggesting the potential for similar compounds in cancer research and therapy (Deady et al., 2003).

Anti-Inflammatory and Analgesic Properties

A study by Abu‐Hashem et al. (2020) on benzodifuranyl derivatives, which have structural resemblances, revealed that these compounds had significant anti-inflammatory and analgesic activities. This indicates that similar compounds could have potential applications in the development of new anti-inflammatory and pain-relief drugs (Abu‐Hashem et al., 2020).

Antimicrobial Properties

Palkar et al. (2017) synthesized novel analogs with a benzothiazole structure that exhibited promising antibacterial activity, especially against certain strains of bacteria. This suggests potential applications for similar compounds in developing new antimicrobial agents (Palkar et al., 2017).